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Compound of Interest

2-Cyano-2'-morpholinomethyl
Compound Name:

benzophenone
CAS No.: 898750-05-5
Cat. No.: B1613701

Get Quote

\ J

CAS Registry Number: 898750-05-5 Compound Class: Functionalized Diaryl Ketone /
Benzoxazocine Precursor

Part 1: Executive Technical Summary

2-Cyano-2'-morpholinomethyl benzophenone (CAS 898750-05-5) is a specialized fine
chemical intermediate primarily utilized in the synthesis of fused tricyclic heterocycles,
specifically benzoxazocines and isoindoline derivatives. Its structural architecture features a
benzophenone core substituted at the ortho positions of both phenyl rings: one bearing an
electrophilic nitrile (-CN) group and the other a nucleophilic morpholinomethyl moiety.

This specific 2,2'-substitution pattern creates a "pre-organized” scaffold ideal for intramolecular
cyclization reactions. It is widely recognized in medicinal chemistry as a key building block for
analogs of Nefopam (a non-opioid analgesic) and in the development of novel CNS-active
agents where the benzophenone skeleton serves as a pharmacophore.

Chemical Identity & Physical Properties[1]
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Property Specification
2-[(2-cyanophenyl)carbonyl]phenyllmethyl-

IUPAC Name [( y' phenyl) yllphenyljmethy
morpholine

Molecular Formula C19H18N202

Molecular Weight 306.36 g/mol

Appearance Pale yellow to off-white crystalline solid

Melting Point 112-115 °C (Typical)

N Soluble in DCM, Chloroform, DMSO; Sparingly

Solubility ]
soluble in Ethanol

pKa (Calc) ~7.2 (Morpholine nitrogen)

Part 2: Synthetic Methodology & Process Logic

The synthesis of CAS 898750-05-5 requires a strategy that avoids the premature cyclization of
the nitrile and amine groups while constructing the sterically congested 2,2'-disubstituted
benzophenone core.

Strategic Analysis

Direct Friedel-Crafts acylation is often non-viable due to the deactivating nature of the cyano
group and the potential for regiochemical isomers. Therefore, a convergent organometallic
approach is the industry standard, utilizing a Grignard addition to a protected aldehyde or a
chemoselective addition to a nitrile.

Recommended Protocol: The "Aldehyde-Grignard"
Route

This route is preferred for its high regioselectivity and operational safety. It proceeds via the
formation of a carbinol intermediate, followed by oxidation.

Step 1: Preparation of the Nucleophilic Partner

Reagents: 2-Bromobenzyl bromide, Morpholine, K2COs, Acetonitrile.
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o Alkylation: React 2-bromobenzyl bromide with excess morpholine (1.2 eq) in acetonitrile at
reflux.

o Workup: The base (K2COs) scavenges the HBr byproduct. Filter inorganic salts and
concentrate.

 Purification: Vacuum distillation or recrystallization yields 4-(2-bromobenzyl)morpholine.

Step 2: Grighard Formation & Coupling
Reagents: Mg turnings, THF (anhydrous), 2-Cyanobenzaldehyde.

 Critical Control Point: The Grignard reagent must be formed from the morpholine derivative.

» Metallation: Generate the Grignard reagent of 4-(2-bromobenzyl)morpholine in THF. Initiation
with iodine or DIBAL-H (catalytic) may be required due to the steric bulk.

o Chemoselective Addition: Cool the Grignard solution to -78 °C. Slowly add 2-
cyanobenzaldehyde (dissolved in THF).

o Mechanistic Note: At -78 °C, the Grignard reagent preferentially attacks the aldehyde
carbonyl over the nitrile group (kinetic control).

¢ Quench: Quench with saturated NH4Cl.

¢ Result: Formation of the secondary alcohol (Carbinol intermediate).

Step 3: Oxidation to Benzophenone

Reagents: MnOz (activated) or Swern Oxidation conditions.
o Oxidation: Treat the crude carbinol with activated MnOz in DCM at reflux.

o Why MnQO2? It is a mild oxidant that will not hydrolyze the nitrile group, unlike chromic acid
based oxidants (Jones reagent).

« [solation: Filter through Celite and concentrate to obtain the target 2-Cyano-2'-
morpholinomethyl benzophenone.
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Visualization: Synthetic Pathway

The following diagram illustrates the convergent synthesis and the potential cyclization
pathway to Nefopam analogs.
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Figure 1: Convergent synthetic pathway for CAS 898750-05-5 highlighting chemoselective
Grignard addition.

Part 3: Analytical Validation & Quality Control

Trustworthiness in chemical synthesis relies on rigorous characterization. The following
analytical markers are self-validating checks for the proposed structure.

Proton NMR (*H-NMR, 400 MHz, CDCIs)

» Aromatic Region (7.4 — 7.8 ppm): Expect a complex multiplet integrating to 8 protons. The
proton ortho to the carbonyl on the nitrile ring will be deshielded (~7.8 ppm).

» Benzylic Methylene (3.6 — 3.8 ppm): A sharp singlet (2H) corresponding to the Ar-CHz-N
group. Note: If this signal is split or broad, it indicates protonation or restricted rotation.

e Morpholine Core:
o O-CH2 (3.5 — 3.6 ppm): Triplet or broad multiplet (4H).

o N-CHz (2.3 — 2.4 ppm): Triplet or broad multiplet (4H).
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Infrared Spectroscopy (FT-IR)

 Nitrile Stretch (-C=N): A distinct, sharp band at 2220-2230 cm~1. Absence of this peak
indicates hydrolysis to amide/acid.

o Ketone Stretch (C=0): Strong band at 1660-1670 cm~1. The frequency is lowered slightly

due to conjugation with two phenyl rings.

o Absence of OH: No broad band at 3300-3500 cm~1 (confirms complete oxidation of the

carbinol intermediate).

Mass Spectrometry (LC-MS)

e lonization: ESI (+)

e Parent lon: [M+H]* = 307.15 m/z.

o Fragmentation Pattern: Loss of the morpholine fragment (86 Da) or the cyanobenzoyl group

is common in MS/MS.

Impurity Profiling Workflow

The following diagram outlines the logical flow for identifying common synthetic impurities.
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Figure 2: Logical decision tree for impurity identification during QC.

Part 4: Safety & Handling

o Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

o Specific Hazard: The nitrile group can liberate HCN under strong acidic/thermal stress.
Ensure waste streams are kept basic (pH > 9) during disposal.

» Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The morpholine nitrogen
makes the compound slightly basic and sensitive to atmospheric CO2 (carbamate formation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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